O-methyl N-(4-propylphenyl)carbamothioate
Cat. No. B2511896
CAS RN:
883025-06-7
M. Wt: 209.31
InChI Key: QRDYCFPSSIMSCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Description
Scientific Research Applications
Conformational Analysis
- Study 1: An analysis of closely related compounds to O-methyl N-(4-propylphenyl)carbamothioate revealed significant insights into their structural and conformational properties. Using a combination of X-ray diffraction and quantum chemical calculations, researchers found a rich conformational landscape around the central carbamothioate group. The pseudo-anti conformation was identified as the most stable form, highlighting the relevance of intramolecular interactions in defining conformational preferences (Channar et al., 2020).
Synthetic Applications in Glycosylation
- Study 2: O-methyl phenylcarbamothioates, related to O-methyl N-(4-propylphenyl)carbamothioate, have been identified as valuable building blocks in chemical glycosylation. Their orthogonal character compared to other glycosides and similar reactivity profile to glycosyl thiocyanates make them promising candidates for oligosaccharide synthesis (Ranade, Kaeothip & Demchenko, 2010).
Antimicrobial and Antineoplastic Properties
- Study 3: A study on phosphorylmethylcarbamothioates, closely related to O-methyl N-(4-propylphenyl)carbamothioate, demonstrated their potential in antimicrobial and antineoplastic applications. These compounds showed moderate to potent activity against various human tumor cell lines, with two compounds exhibiting a broad spectrum of anticancer activity (Abdou & Bekheit, 2015).
Molecular Structure Analysis
- Study 4: Research on 4-bromo-N-(di-R-carbamothioyl)benzamide derivatives, structurally similar to O-methyl N-(4-propylphenyl)carbamothioate, revealed detailed insights into their molecular structure. The study involved synthesizing and characterizing these compounds using various spectroscopic techniques, enhancing the understanding of their chemical properties (Binzet et al., 2009).
Antipathogenic Activity
- Study 5: A range of acylthioureas, structurally related to O-methyl N-(4-propylphenyl)carbamothioate, were synthesized and tested for antipathogenic activity. The presence of certain halogen atoms in these compounds was found to significantly impact their effectiveness against bacteria known for biofilm growth. This suggests the potential of such derivatives in developing new antimicrobial agents (Limban, Marutescu & Chifiriuc, 2011).
Biodegradation Studies
- Study 6: Research on the biodegradation of 3-methyl-4-nitrophenol, a breakdown product of a pesticide related to O-methyl N-(4-propylphenyl)carbamothioate, revealed the role of Ralstonia sp. in its biodegradation. This study offers insights into microbial involvement in the degradation process of such compounds, important for environmental bioremediation (Bhushan et al., 2000).
properties
IUPAC Name |
O-methyl N-(4-propylphenyl)carbamothioate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NOS/c1-3-4-9-5-7-10(8-6-9)12-11(14)13-2/h5-8H,3-4H2,1-2H3,(H,12,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QRDYCFPSSIMSCA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC=C(C=C1)NC(=S)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
O-methyl N-(4-propylphenyl)carbamothioate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(2,5-Dichlorothiophen-3-yl)methylamino]-2,2-difluoropropanoic acid;hydrochloride](/img/structure/B2511816.png)
![N6-cyclopentyl-N4-(3-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine](/img/structure/B2511819.png)
![2-[(3-Methoxybenzoyl)amino]benzoic acid](/img/structure/B2511821.png)
![Ethyl imidazo[1,2-a]pyridine-2-carboxylate hydrochloride](/img/structure/B2511822.png)
![2-{[1-(5-Fluoropyrimidin-4-yl)azetidin-3-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one](/img/structure/B2511827.png)
![2-(4-((2,5-dimethylphenyl)sulfonyl)piperazin-1-yl)-1-methyl-1H-benzo[d]imidazole](/img/structure/B2511828.png)
![(Z)-3-ethyl-5-((2-(4-(2-hydroxyethyl)piperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one](/img/structure/B2511833.png)
![5-cyclopropyl-N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)isoxazole-3-carboxamide](/img/structure/B2511834.png)
![(1S,4S,8S,9S,11R,13R,14R,16R)-7,9,13-trimethyl-6-[3-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]but-3-enyl]-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-6,18-diene-11,14,16-triol](/img/structure/B2511835.png)
